Hexachloroantimony(1-);tris(4-bromophenyl)azanium

Description

Hexachloroantimony(1-);tris(4-bromophenyl)azanium, also known as tris(4-bromophenyl)aminium hexachloroantimonate or "magic blue," is an organic compound with the formula [(4-BrC6H4)3N]SbCl6. It is recognized as the hexachloroantimonate salt of an amine radical cation . This compound appears as a blue solid and is soluble in acetonitrile . Tris(4-bromophenyl)aminium hexachloroantimonate is a popular oxidizing agent in organic and organometallic chemistry, exhibiting a reduction potential of 0.67 V versus ferrocene/ferrocenium in acetonitrile solution . It can be synthesized through the oxidation of tris(4-bromophenyl)amine with antimony pentachloride in a solvent like acetonitrile. The reaction typically involves stirring the reactants at room temperature until the blue solid is formed.

This compound serves as a strong oxidant for the chemical doping of conjugated polymers . It can also act as a catalyst in substitution reactions, such as the deprotection of tert-butyldimethylsilyl and tetrahydropyranyl ethers, and mediate intermolecular C(sp2)-C(sp3) free radical coupling reactions. In terms of scientific research applications, it is used as an oxidizing agent in both organic and organometallic chemistry, participates in synthesizing biologically active compounds through coupling reactions, and plays a role in developing new pharmaceuticals by facilitating the synthesis of complex organic molecules. Additionally, it enhances the electrical conductivity of polymers through chemical doping.

One similar compound is tris(2,4-dibromophenyl)aminium hexachloroantimonate, also known as "magic green," which shares similar oxidizing properties but has different reactivity due to the presence of additional bromine atoms . Another related compound is triphenylamine, the parent compound of tris(4-bromophenyl)aminium hexachloroantimonate, which lacks the bromine substituents and possesses different chemical properties.

• CAS No.: 24964-91-8
• Product Name: Hexachloroantimony(1-);tris(4-bromophenyl)azanium
• Molecular Formula: C18H13Br3Cl6NSb
• Molecular Weight: 817.5 g/mol
• IUPAC Name: hexachloroantimony(1-);tris(4-bromophenyl)azanium
• Standard InChI: InChI=1S/C18H12Br3N.6ClH.Sb/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18;;;;;;;/h1-12H;6*1H;/q;;;;;;;+5/p-5
• Standard InChIKey: BHLIYPVGDLIKBB-UHFFFAOYSA-I
• SMILES: C1=CC(=CC=C1[NH+](C2=CC=C(C=C2)Br)C3=CC=C(C=C3)Br)Br.Cl[Sb-](Cl)(Cl)(Cl)(Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1[NH+](C2=CC=C(C=C2)Br)C3=CC=C(C=C3)Br)Br.Cl[Sb-](Cl)(Cl)(Cl)(Cl)Cl
• Synonyms: TRIS(4-BROMOPHENYL)AMINIUM HEXACHLOROANTIMONATE;TRIS(4-BROMOPHENYL)AMMONIUMYL HEXACHLOROANTIMONATE;TRIS(4-BROMOPHENYL)AMINIUM HEXACHLORO-AN;TRIS(4-BROMOPHENYL)AMMONIUMYL HEXA- CHLOROANTIMONATE 97+%;Antimonate(1-), hexachloro-, (OC-6-11)-, salt with 4
• PubChem Compound: 16699328
• Last Modified: Feb 18 2024